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Compound of Interest

Compound Name: Protriptyline-d3

Cat. No.: B12410054

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical structure,
properties, and analytical applications of Protriptyline-d3. This deuterated analog of the
tricyclic antidepressant Protriptyline serves as a crucial internal standard for quantitative
bioanalytical studies, ensuring accuracy and precision in pharmacokinetic and metabolic
research.

Core Chemical and Physical Properties

Protriptyline-d3 is a stable, isotopically labeled form of Protriptyline where three hydrogen
atoms on the N-methyl group have been replaced with deuterium. This substitution results in a
minimal change in its chemical properties while providing a distinct mass spectrometric
signature, making it an ideal internal standard for mass spectrometry-based assays.[1][2]

Data Presentation: A Comparative Summary

The following tables summarize the key quantitative data for both Protriptyline and its
deuterated analog, Protriptyline-d3.
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Chemical and Physical Properties of
Protriptyline

Property Value
Molecular Formula C19H21N[3]
Molecular Weight 263.38 g/mol
CAS Number 438-60-8
Melting Point (HCI salt) 169-171 °C

Solubility (HCI salt)

Freely soluble in water

Chemical and Physical Properties of
Protriptyline-d3

Property Value

Molecular Formula C19H18D3N[1]

Molecular Weight ~266.40 g/mol [3]

CAS Number 1435934-21-6[1]

Form Typically supplied as a solution in methanol or

as a hydrochloride salt.[4]

Chemical and Physical Properties of
Protriptyline-d3 Hydrochloride

Property

Value

Molecular Formula

C19H19D3CIN[5]

Molecular Weight

302.86 g/mol [5]

CAS Number

1435934-21-6[1]
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Mechanism of Action: Norepinephrine and
Serotonin Reuptake Inhibition

Protriptyline, the parent compound of Protriptyline-d3, exerts its therapeutic effects as a
tricyclic antidepressant by primarily inhibiting the reuptake of norepinephrine and, to a lesser
extent, serotonin from the synaptic cleft.[2] This blockage leads to an increased concentration
of these neurotransmitters in the synapse, enhancing neurotransmission. The underlying
mechanism involves the binding of Protriptyline to the norepinephrine transporter (NET) and
the serotonin transporter (SERT), preventing them from recycling their respective

neurotransmitters back into the presynaptic neuron.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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